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Compound of Interest

Compound Name: MRK-016

Cat. No.: B3424337 Get Quote

Application Notes and Protocols for MR-016
For Researchers, Scientists, and Drug Development Professionals

Introduction
MRK-016 is a potent and selective inverse agonist for the α5 subunit-containing γ-aminobutyric

acid type A (GABA-A) receptor.[1][2] It exhibits high affinity for the benzodiazepine binding site

on the GABA-A receptor complex and acts as a negative allosteric modulator, particularly at the

α5 subtype, which is predominantly expressed in the hippocampus and cerebral cortex.[3][4]

This selectivity profile makes MRK-016 a valuable research tool for investigating the role of α5-

containing GABA-A receptors in cognitive processes, such as learning and memory, and for

exploring its potential as a rapid-acting antidepressant.[3][4][5] These application notes provide

detailed protocols for the preparation and use of MRK-016 in common preclinical experimental

paradigms.

Chemical and Physical Properties
A summary of the key chemical and physical properties of MRK-016 is provided in the table

below for easy reference.
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Property Value Reference(s)

Chemical Name

3-(1,1-Dimethylethyl)-7-(5-

methyl-3-isoxazolyl)-2-[(1-

methyl-1H-1,2,4-triazol-5-

yl)methoxy]-pyrazolo[1,5-d]

[1,2,4]triazine

Molecular Formula C₁₇H₂₀N₈O₂

Molecular Weight 368.39 g/mol

Appearance Crystalline solid

Purity ≥98%

Solubility
Soluble to 50 mM in DMSO

and to 20 mM in ethanol.

Storage Store at +4°C.

CAS Number 342652-67-9

Pharmacological Data
MRK-016's activity has been characterized in various in vitro assays. The following tables

summarize its binding affinities (Ki) for different human GABA-A receptor subtypes and its

functional potency (EC50).

Table 1: Binding Affinity (Ki) of MRK-016 for Human GABA-A Receptor Subtypes

Receptor Subtype Ki (nM) Reference(s)

α1β3γ2 0.83

α2β3γ2 0.85

α3β3γ2 0.77

α5β3γ2 1.4
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Table 2: Functional Potency (EC50) of MRK-016

Assay/Receptor EC50 (nM) Reference(s)

α5-containing GABA-A

Receptors
3

Signaling Pathway
MRK-016 acts as a negative allosteric modulator at the benzodiazepine site of α5-containing

GABA-A receptors. This action reduces the inhibitory effect of GABA, leading to a disinhibition

of pyramidal neurons in the hippocampus and prefrontal cortex. This disinhibition is thought to

enhance neuronal excitability and facilitate synaptic plasticity, such as long-term potentiation

(LTP), which is a cellular correlate of learning and memory. The proposed signaling pathway is

depicted below.
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MRK-016 Signaling Pathway
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Experimental Protocols
Preparation of MRK-016 Solutions
This protocol describes the preparation of stock and working solutions of MRK-016 for in vitro

and in vivo experiments.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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